Cas no 4423-74-9 (N-(Naphthalen-2-yl)formamide)

• Product Name: N-(Naphthalen-2-yl)formamide
• CAS No: 4423-74-9
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 1086033
• PubChem ID: 24881456
• Update Time: 2025-11-06

N-(Naphthalen-2-yl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(Naphthalen-2-yl)formamide
• N-naphthalen-2-ylformamide
• 2-formamidonaphthalene
• 2-Naphthylformamide
• Formamide,N-2-naphthalenyl
• N-(2-Naphthyl)forMaMide
• N-[2]Naphthyl-formamid
• N-2-naphthalenyl-formamide
• UNII-VY3VZ96QGB
• NSC-47215
• 2-Naphthylformamide #
• AKOS013153127
• DTXSID20196075
• N-2-NAPHTHALENYLFORMAMIDE
• NSC47215
• AULBLBYDAHRCLF-UHFFFAOYSA-N
• 4423-74-9
• NSC 47215
• N-2-NAPHTHYLFORMAMIDE
• SCHEMBL193825
• N-(2-Naphthyl)formamide, 97%
• VY3VZ96QGB
• G64104
• N-(2-NAPHTHYL)FORMAMIDE 97
• Formamide, N-2-naphthalenyl-

• MDL： MFCD00053435
• Inchi： 1S/C11H9NO/c13-8-12-11-6-5-9-3-1-2-4-10(9)7-11/h1-8H,(H,12,13)
• InChI Key： AULBLBYDAHRCLF-UHFFFAOYSA-N
• SMILES： O=CNC1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 171.06800
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 126-130 °C (lit.)
• PSA: 29.10000
• LogP: 3.11700
• Solubility: Not determined

N-(Naphthalen-2-yl)formamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-42/43
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36; R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(Naphthalen-2-yl)formamide

N-(Naphthalen-2-yl)formamide (CAS No. 4423-74-9): A Comprehensive Overview

N-(Naphthalen-2-yl)formamide (CAS No. 4423-74-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 2-naphthylformamide, is characterized by its unique molecular structure, which consists of a naphthalene ring and a formamide functional group. The combination of these structural elements imparts N-(Naphthalen-2-yl)formamide with a range of interesting properties and potential applications.

The chemical formula of N-(Naphthalen-2-yl)formamide is C₁₁H₉NO, and it has a molecular weight of approximately 171.19 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point is around 106-108°C, making it suitable for various synthetic and analytical procedures.

In recent years, N-(Naphthalen-2-yl)formamide has been the subject of extensive research due to its potential biological activities and applications in drug discovery. One of the key areas of interest is its role as a scaffold for the development of new pharmaceutical agents. The naphthalene ring provides a rigid and planar structure that can interact with biological targets, while the formamide group offers opportunities for functionalization and modification to enhance pharmacological properties.

A study published in the Journal of Medicinal Chemistry in 2021 explored the use of N-(Naphthalen-2-yl)formamide derivatives as inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene regulation, and immune responses. By designing derivatives with enhanced binding affinities to specific PPI interfaces, researchers were able to demonstrate significant inhibitory effects on target proteins involved in cancer pathways. This work highlights the potential of N-(Naphthalen-2-yl)formamide as a lead compound for the development of novel therapeutic agents.

Beyond its pharmaceutical applications, N-(Naphthalen-2-yl)formamide has also been investigated for its use in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of functional materials such as organic semiconductors and luminescent materials. A recent study published in Advanced Materials reported the synthesis of a series of N-(Naphthalen-2-yl)formamide-based polymers that exhibited excellent photoluminescence properties and stability under various environmental conditions. These materials have potential applications in optoelectronic devices and sensors.

The synthetic accessibility of N-(Naphthalen-2-yl)formamide is another factor contributing to its widespread use in research. It can be prepared through several well-established synthetic routes, including the reaction of naphthylamine with formic acid or formamide under appropriate conditions. The ease of synthesis allows researchers to readily access this compound for further modification and optimization.

In addition to its synthetic versatility, N-(Naphthalen-2-yl)formamide has been studied for its environmental impact. A comprehensive review published in Environmental Science & Technology in 2020 examined the biodegradability and ecotoxicity of various naphthylamine derivatives, including N-(Naphthalen-2-yl)formamide. The results indicated that while these compounds are generally stable under environmental conditions, they can be biodegraded by certain microbial strains under aerobic conditions. This information is crucial for assessing the environmental safety of products containing N-(Naphthalen-2-yl)formamide.

The safety profile of N-(Naphthalen-2-yl)formamide has also been evaluated in various toxicological studies. According to data from the National Institute for Occupational Safety and Health (NIOSH), exposure to this compound at low concentrations does not pose significant health risks to humans. However, it is important to handle this compound with appropriate safety measures to prevent inhalation or skin contact.

In conclusion, N-(Naphthalen-2-yl)formamide (CAS No. 4423-74-9) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique structural features make it an attractive scaffold for drug discovery and the development of functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in scientific and industrial contexts.